bpV(pic)
bpV(pic)
bpV(pic) is a bisperoxovanadium (bpV) compound that inhibits several different protein tyrosine phosphatases (PTPs), with selectivity for PTEN (IC50 = 31 nM). It also inhibits the vascular endothelial PTP, PTP-β (IC50 = 12.7 μM), and PTP-1βB (IC50 = 61 μM). bpV(pic) is also known to be an insulin mimetic capable of activating the insulin receptor kinase of cultured hepatoma cells, stimulating lipogenesis in adipocytes, and inhibiting the dephosphorylation of autophosphorylated insulin receptors and epidermal growth factor receptors of rat liver endosomes.
Brand Name:
Vulcanchem
CAS No.:
148556-27-8
VCID:
VC0158662
InChI:
InChI=1S/C6H5NO2.2K.2O2.2H2O.O.V/c8-6(9)5-3-1-2-4-7-5;;;2*1-2;;;;/h1-4H,(H,8,9);;;;;2*1H2;;/q;2*+1;2*-2;;;;/p-1
SMILES:
C1=CC=NC(=C1)C(=O)[O-].O.O.[O-][O-].[O-][O-].O=[V].[K+].[K+]
Molecular Formula:
C6H8K2NO9V-3
Molecular Weight:
367.266
bpV(pic)
CAS No.: 148556-27-8
Cat. No.: VC0158662
Molecular Formula: C6H8K2NO9V-3
Molecular Weight: 367.266
* For research use only. Not for human or veterinary use.
Specification
| Description | bpV(pic) is a bisperoxovanadium (bpV) compound that inhibits several different protein tyrosine phosphatases (PTPs), with selectivity for PTEN (IC50 = 31 nM). It also inhibits the vascular endothelial PTP, PTP-β (IC50 = 12.7 μM), and PTP-1βB (IC50 = 61 μM). bpV(pic) is also known to be an insulin mimetic capable of activating the insulin receptor kinase of cultured hepatoma cells, stimulating lipogenesis in adipocytes, and inhibiting the dephosphorylation of autophosphorylated insulin receptors and epidermal growth factor receptors of rat liver endosomes. |
|---|---|
| CAS No. | 148556-27-8 |
| Molecular Formula | C6H8K2NO9V-3 |
| Molecular Weight | 367.266 |
| IUPAC Name | dipotassium;oxovanadium;pyridine-2-carboxylate;diperoxide;dihydrate |
| Standard InChI | InChI=1S/C6H5NO2.2K.2O2.2H2O.O.V/c8-6(9)5-3-1-2-4-7-5;;;2*1-2;;;;/h1-4H,(H,8,9);;;;;2*1H2;;/q;2*+1;2*-2;;;;/p-1 |
| Standard InChI Key | PEYZFTZGLJFPRG-UHFFFAOYSA-M |
| SMILES | C1=CC=NC(=C1)C(=O)[O-].O.O.[O-][O-].[O-][O-].O=[V].[K+].[K+] |
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